Cas no 1072-32-8 (Dodecyl Isothiocyanate)

Dodecyl Isothiocyanate structure
Dodecyl Isothiocyanate structure
Product Name:Dodecyl Isothiocyanate
CAS No:1072-32-8
MF:C13H25NS
MW:227.409302473068
MDL:MFCD00041121
CID:83354
PubChem ID:66118
Update Time:2024-11-26

Dodecyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • n-Dodecyl isothiocyanate
    • 1-Dodecyl isothiocyanate
    • Lauryl isothiocyanate
    • Isothiocyanatododecane
    • DODECYL ISOTHIOCYANATE
    • 1-isothiocyanatododecane
    • Isothiocyanic Acid Dodecyl Ester
    • n-Dodecyl isothiocyanate, tech.
    • Dodecyl isothiocyate, 99%
    • 1-DODECYL ISOTHIOCYANATE: TECH., 90%
    • ISOTHIOCYANIC ACID DODECYL ESTER 97+%
    • Dodecyl isothiocyanate,
    • 1-Isothiocyanato-dodecane
    • 1-DODECYLISOTHIOCYANATE
    • 1072-32-8
    • BAA07232
    • FT-0627521
    • DODECYL ISOTHIOCYANATE, 1-
    • Q27261450
    • AKOS003354683
    • UNII-572250J55E
    • 1-Isothiocyanatododecane #
    • C13H25NS
    • J-001742
    • Dodecane, 1-isothiocyanato-
    • SCHEMBL331440
    • 572250J55E
    • ISOTHIOCYANIC ACID, DODECYL ESTER
    • CCRIS 7537
    • A801612
    • AS-75534
    • DTXSID30147937
    • LPVQVNLMFKGGCH-UHFFFAOYSA-N
    • dodecylisothiocyanate
    • DTXCID7070428
    • Dodecyl Isothiocyanate
    • MDL： MFCD00041121
    • Inchi： 1S/C13H25NS/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15/h2-12H2,1H3
    • InChI Key： LPVQVNLMFKGGCH-UHFFFAOYSA-N
    • SMILES： S=C=NCCCCCCCCCCCC
    • BRN： 1774889

Computed Properties

  • Exact Mass: 227.17100
  • Monoisotopic Mass: 227.171
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 11
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.2
  • Topological Polar Surface Area: 44.4A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.90
  • Boiling Point: 174 °C
  • Flash Point: 173-174°C/1mm
  • Refractive Index: 1.482
  • PSA: 44.45000
  • LogP: 5.01010
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

Dodecyl Isothiocyanate Security Information

  • Hazardous Material transportation number：2810
  • Hazard Category Code： 20/22-36/37/38
  • Safety Instruction： S26-S36/37/39
  • Packing Group：III
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R20/22; R36/38
  • HazardClass：8
  • PackingGroup：III

Dodecyl Isothiocyanate Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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